Cas no 54808-90-1 ((4aS,8aR)-5,5,8a-trimethyloctahydronaphthalen-2(1H)-one)

• Product Name: (4aS,8aR)-5,5,8a-trimethyloctahydronaphthalen-2(1H)-one
• CAS No: 54808-90-1
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 1590957
• PubChem ID: 10987151
• Update Time: 2025-04-21

(4aS,8aR)-5,5,8a-trimethyloctahydronaphthalen-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• (4aS,8aR)-5,5,8a-trimethyloctahydronaphthalen-2(1H)-one
• 2(1H)-naphthalenone, octahydro-5,5,8a-trimethyl-, (4aS,8aR)-
• LogP
• SCHEMBL10825621
• DTXSID301200361
• 54808-90-1
• (4aS,8aR)-Octahydro-5,5,8a-trimethyl-2(1H)-naphthalenone

• Inchi： 1S/C13H22O/c1-12(2)7-4-8-13(3)9-10(14)5-6-11(12)13/h11H,4-9H2,1-3H3/t11-,13+/m0/s1
• InChI Key： YZILXDJWJHJLAM-WCQYABFASA-N
• SMILES： O=C1CC[C@H]2C(C)(C)CCC[C@]2(C)C1

Computed Properties

• Exact Mass: 194.16716
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.934
• Boiling Point: 260.169°C at 760 mmHg
• Flash Point: 103.757°C
• Refractive Index: 1.472
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones